Ethoxymethyl 5-methyl-1,3,4-oxadiazol-2-yl ketone

• Molecular Formula: C7H10N2O3
• Molecular Weight: 170.17 g/mol
• IUPAC Name: 2-ethoxy-1-(5-methyl-1,3,4-oxadiazol-2-yl)ethanone
• InChI: InChI=1S/C7H10N2O3/c1-3-11-4-6(10)7-9-8-5(2)12-7/h3-4H2,1-2H3
• InChI Key: DPIUQGUYOSLURE-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)C1=NN=C(O1)C

Description

Ethoxymethyl 5-methyl-1,3,4-oxadiazol-2-yl ketone is a useful research compound. Its molecular formula is C7H10N2O3 and its molecular weight is 170.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of the 2-methyl-1,3,4-oxadiazole (5.0 g, 59.5 mmol) in THF (100 mL) was added dropwise n-BuLi (23.79 mL, 59.5 mmol) in toluene under N2 at −78° C. After 1 h, ethyl ethoxyacetate (10.22 g, 77 mmol) was added. The reaction mixture was then allowed to warm to −40° C. and stirred for 2 h. The reaction mixture was then quenched with 65 mL of LON HCl and extracted with EtOAc. The organic layer was washed with water and then brine, dried over anhydrous Na2SO4, and concentrated. The resulting residue was purified on a flash chromatography column (Biotage™-40M) using a gradient of 0-100% of n-hexane/Et2O to give the desired product. 1H NMR (500 MHz, CD3OD): δ 1.27 (t, 3H), 2.64 (s, 3H), 3.69 (q, 2H), 4.88 (s, 2H).